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Compound of Interest

Compound Name: Diethyl methyl phosphate

Cat. No.: B3057960 Get Quote

This guide provides a comprehensive overview of the key physical properties of diethyl

methylphosphonate, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise data and methodologies

for handling and characterizing this compound.

Quantitative Data Summary
The following table summarizes the reported physical properties of diethyl methylphosphonate.

Physical Property Value Conditions

Boiling Point 190 - 194 °C Atmospheric Pressure[1]

194 °C Atmospheric Pressure[2][3][4]

78.0 - 81.0 °C 15.0 mmHg[5]

Density 1.0406 g/cm³ 30 °C[1]

1.041 g/mL 25 °C[2][4][6]

Experimental Protocols
Detailed methodologies for the determination of boiling point and density are crucial for the

accurate and reproducible characterization of chemical substances. Below are standard

experimental protocols applicable to diethyl methylphosphonate.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for its determination.

1. Distillation Method The distillation method is a common and effective way to determine the

boiling point of a liquid sample, particularly when purification is also desired.[7]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle or sand bath).

Procedure:

Assemble the distillation apparatus. The liquid sample (at least 5 mL) is placed in the

distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth

boiling.

The thermometer is positioned so that the top of the bulb is level with the bottom of the

side arm of the distillation flask. This ensures that the thermometer measures the

temperature of the vapor that is distilling.

The liquid is heated to a boil.

As the vapor condenses and collects in the receiving flask, the temperature reading on the

thermometer is monitored.

The temperature at which the liquid is steadily distilling is recorded as the boiling point. It

is also important to record the atmospheric pressure at the time of the measurement, as

boiling point is pressure-dependent.

2. Reflux Method This method is suitable for smaller quantities of liquid and involves heating

the liquid to its boiling point under a condenser.[7]

Apparatus: A round-bottom flask, a condenser, a thermometer, and a heating source.

Procedure:

The liquid sample is placed in the round-bottom flask with boiling chips.

The condenser is attached vertically to the flask.
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The thermometer is placed in the flask so that the bulb is immersed in the vapor phase

above the boiling liquid but below the condenser.

The liquid is heated to a gentle boil. The vapor will rise, be cooled by the condenser, and

fall back into the flask.

The stable temperature reading on the thermometer is the boiling point of the liquid.

Density is the mass of a substance per unit volume. For liquids, it is commonly determined

using a pycnometer or a hydrometer.

1. Pycnometer Method A pycnometer is a flask with a specific, accurately known volume, which

allows for the precise determination of the density of a liquid.[5]

Apparatus: A pycnometer (specific gravity bottle), an analytical balance, and a temperature-

controlled water bath.

Procedure:

The pycnometer is thoroughly cleaned and dried, and its empty mass is accurately

measured on an analytical balance.

The pycnometer is filled with distilled water of a known temperature and density. The

stopper is inserted, and any excess water is carefully wiped from the outside. The mass of

the water-filled pycnometer is measured.

The volume of the pycnometer can be calculated using the mass of the water and its

known density at that temperature.

The pycnometer is then emptied, dried, and filled with the sample liquid (diethyl

methylphosphonate).

The mass of the sample-filled pycnometer is measured.

The density of the sample is calculated by dividing the mass of the sample by the volume

of the pycnometer.
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2. Hydrometer Method A hydrometer measures the relative density (specific gravity) of a liquid

based on the principle of buoyancy.[1][2][8]

Apparatus: A hydrometer and a tall, transparent cylinder.

Procedure:

The sample liquid is poured into the cylinder, ensuring it is deep enough for the

hydrometer to float freely without touching the bottom or sides.

The hydrometer is gently lowered into the liquid.

Once the hydrometer has settled and is floating, the density is read from the scale on the

stem at the point where the surface of the liquid meets the stem. The reading should be

taken at the bottom of the meniscus for an accurate measurement.[3]

The temperature of the liquid should also be recorded, as density is temperature-

dependent.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of diethyl methylphosphonate.
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Caption: Workflow for determining the physical properties of diethyl methylphosphonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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